Cas no 717-61-3 (4-Pyrimidinamine,2,6-bis(trifluoromethyl)-)

• Product name: 4-Pyrimidinamine,2,6-bis(trifluoromethyl)-
• CAS No: 717-61-3
• MF: C₆H₃F₆N₃
• Molecular Weight: 231.09852
• CID: 577615
• PubChem ID: 244542

4-Pyrimidinamine,2,6-bis(trifluoromethyl)- Properties

Names and Identifiers

• 4-Pyrimidinamine,2,6-bis(trifluoromethyl)-
• 2,6-bis(trifluoromethyl)pyrimidin-4-amine
• 2,6-bis-trifluoromethyl-pyrimidin-4-ylamine
• 6-Amino-2,4-bis-trifluormethyl-pyrimidin
• AC1L6DX1
• AC1Q4JW7
• AR-1D4716
• CTK2I0551
• NSC55492
• Pyrimidine,6-bis(trifluoromethyl)-
• MFCD08436604
• VVDQDNLSLIIHSI-UHFFFAOYSA-N
• SCHEMBL18923095
• NSC-55492
• 2,6-Bis(trifluoromethyl)-4-pyrimidinamine
• AKOS000320548
• AB44999
• DTXSID90288370
• 2,6-Bis(trifluoromethyl)-4-pyrimidinamine #
• Pyrimidine, 4-amino-2,6-bis(trifluoromethyl)-
• 717-61-3

• Inchi： InChI=1S/C6H3F6N3/c7-5(8,9)2-1-3(13)15-4(14-2)6(10,11)12/h1H,(H2,13,14,15)
• InChIKey： VVDQDNLSLIIHSI-UHFFFAOYSA-N
• SMILES： C1=C(N=C(N=C1N)C(F)(F)F)C(F)(F)F

Computed Properties

• 精确分子量: 231.02319
• 同位素质量: 231.02311608g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 9
• 重原子数量: 15
• 可旋转化学键数量: 0
• 复杂度: 224
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 1.4
• 拓扑分子极性表面积: 51.8Ų

Experimental Properties

• Density: 1.591
• Boiling Point: 172.2°Cat760mmHg
• 闪点: 57.9°C
• Refractive Index: 1.418
• PSA: 51.8
• LogP: 2.67760